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Compound of Interest

Compound Name: WSPC Biotin-PEG3-DBCO

Cat. No.: B1195038

Essential Safety and Handling Guide for WSPC
Biotin-PEG3-DBCO

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling WSPC Biotin-PEG3-DBCO. Adherence to these
procedures is essential for ensuring laboratory safety and maintaining the integrity of your
experiments.

Hazard Identification and Classification

WSPC Biotin-PEG3-DBCO is classified under the Globally Harmonized System (GHS) with
the following hazards.[1]

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity 1 ) ]
with long lasting effects

Signal Word: Warning
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Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]
e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]
e P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

Arisk assessment should be conducted to determine the necessary PPE for the specific
procedures being performed.[2] The following table summarizes the recommended PPE for
handling WSPC Biotin-PEG3-DBCO.
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Standard/Specificat
Body Part PPE Item . Purpose
ion
Safety Goggles or Protects eyes from
Eyes/Face Safety Glasses with ANSI 787.1 potential splashes.[3]
side shields [4]
Recommended when
. there is a significant
Face Shield - )
risk of splashes or
aerosols.[2][4][5]
Prevents direct skin
contact.[3] Disposable
nitrile gloves offer
good short-term
] ] ASTM D6978 (for protection against a
Chemical-Resistant
Hands chemotherapy gloves)  broad range of
Gloves ) )
or equivalent chemicals.[4] For
handling hazardous
drugs, two pairs of
gloves are often
recommended.[2]
Protects skin and
clothing from
contamination.[3]
Laboratory Coat or
Body - Gowns should be

Gown

disposable, close in
the back, and have
tight-fitting cuffs.[5]

Respiratory -

Work should be
conducted in a well-
ventilated area, such
as a chemical fume
hood, to avoid
inhalation of dust or
aerosols.[3] If

engineering controls
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are insufficient, a
respirator may be

required.[4]

Handling and Storage
Operational Plan:
o Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical

fume hood.[3] Equilibrate the vial to room temperature before opening to prevent moisture
condensation, as the compound can be moisture-sensitive.[6]

 Dissolution: Dissolve WSPC Biotin-PEG3-DBCO in an anhydrous, water-miscible organic
solvent such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) before diluting into
the final reaction buffer.[6][7] Avoid using buffers that contain azides, as they can react with
the DBCO group.[6][8]

e Use: Use the reconstituted solution immediately and discard any unused portion.[6] Avoid
prolonged exposure to light.[7]

» Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1]

Storage Plan:

Condition Temperature Duration Notes

Keep in a dry, dark

Short-term 0-4°C Days to weeks
place.[9]
Keep in a sealed,
light- and moisture-
Long-term -20 °C Months to years

protected container.[7]

[9]

Disposal Plan

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/Proper_Disposal_of_DBCO_NHCO_PEG4_acid_A_Step_by_Step_Guide.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0026008_EZLinkTFPEsterPEG(n)DBCO_UG.pdf
https://www.benchchem.com/product/b1195038?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0026008_EZLinkTFPEsterPEG(n)DBCO_UG.pdf
https://axispharm.com/product/pc-dbco-peg3-biotin/
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0026008_EZLinkTFPEsterPEG(n)DBCO_UG.pdf
https://www.interchim.fr/ft/D/DQP580.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0026008_EZLinkTFPEsterPEG(n)DBCO_UG.pdf
https://axispharm.com/product/pc-dbco-peg3-biotin/
https://dcchemicals.com/msds/MSDS_DC35100.html
https://www.medkoo.com/products/23168
https://axispharm.com/product/pc-dbco-peg3-biotin/
https://www.medkoo.com/products/23168
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

The primary method for disposal is through a licensed chemical waste disposal service to
ensure environmentally safe and compliant handling.[3]

o Waste Segregation:

o Solid Waste: Collect unused or expired solid WSPC Biotin-PEG3-DBCO in a clearly
labeled, sealed, and compatible container.[3]

o Liquid Waste: Collect solutions containing the compound in a designated, labeled liquid
chemical waste container.[3]

o Contaminated Labware: Dispose of items that have come into direct contact (e.g., pipette
tips, tubes) in a designated solid chemical waste container.[3]

o Storage Pending Disposal: Store sealed waste containers in a designated, well-ventilated
chemical waste storage area, away from incompatible materials.[3]

e Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office
or a licensed chemical waste contractor for disposal. Provide them with the full chemical
name and Safety Data Sheet (SDS).[3]

Experimental Workflow and Safety

The following diagram illustrates the logical workflow for safely handling WSPC Biotin-PEG3-
DBCO, from receiving the product to the final disposal of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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